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Compound of Interest

Compound Name: Cl Vat green 1
CAS No.: 12663-53-5
Cat. No.: B15550410
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing temperature and time for C.I. Vat
Green 1 dyeing experiments.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Vat Green 1 and for what applications is it suitable?

C.l. Vat Green 1, also known as Vat Brilliant Green, is a vat dye used for coloring cellulosic
fibers such as cotton, linen, and viscose.[1][2][3][4] Due to its excellent colorfastness to light
and washing, it is a popular choice for textiles that require high durability.[1][3] It can also be
used for dyeing polyester/cotton blended fabrics, as well as for coloring plastics, soap, and

paper.[2][5][6]
Q2: What is the general principle of vat dyeing with C.I. Vat Green 1?

Vat dyes like C.l1. Vat Green 1 are insoluble in water in their pigment form.[3][4] The dyeing
process, therefore, involves a critical step called "vatting,” where the dye is converted into a
water-soluble "leuco" form.[3][4] This is achieved through a chemical reduction process in an
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alkaline solution. Once the fiber has absorbed the soluble leuco dye, it is re-oxidized back to its
insoluble pigment form, trapping the dye molecules inside the fiber.[3]

Q3: What are the typical temperature and time ranges for C.I. Vat Green 1 dyeing?

The optimal temperature and time for C.l. Vat Green 1 dyeing can vary depending on the
specific substrate and desired outcome. However, general guidelines are as follows:

 Vatting (Reduction): The reduction of C.I. Vat Green 1 to its soluble leuco form is typically
carried out at a temperature of 50-60°C for 10-15 minutes.[2]

e Dyeing: The dyeing process itself is generally conducted at temperatures ranging from 60°C
to 80°C.[7] A common dyeing time is 60 minutes.[8] One study found that for gamma-
irradiated cellulosic fabric, good color strength was achieved at 75°C for 1 hour.[9]

o Oxidation: After dyeing, the fabric is treated with an oxidizing agent, often at a temperature of
30-50°C for 10 minutes.[3]

Troubleshooting Guide
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Problem

Possible Cause

Suggested Solution

Poor or Uneven Color Yield

1. Incomplete vatting
(reduction) of the dye. 2.
Incorrect dyeing temperature
or time. 3. Improper pH of the
dyebath. 4. Uneven

pretreatment of the fabric.

1. Ensure the vatting
temperature is between 50-
60°C and allow for sufficient
time (at least 10-15 minutes)
for the dye to fully solubilize.[2]
The color of the vat liquor
should be a clear blue in its
reduced form.[2][6] 2. Optimize
the dyeing temperature within
the 60-80°C range and ensure
a dyeing time of at least 60
minutes.[7][8] 3. Maintain a
proper alkaline pH (typically
around 11) during dyeing to
ensure the dye remains in its
soluble leuco form.[9] 4.
Ensure the fabric has
undergone proper
pretreatment, including
desizing and mercerization, for

uniform dye absorption.[4][7]

Color Fading or Poor Wash

Fastness

1. Incomplete oxidation of the
leuco dye back to its insoluble
form. 2. Insufficient soaping

after dyeing.

1. Ensure thorough oxidation
after dyeing to convert the
soluble leuco dye back to the
insoluble pigment. This can be
done with an oxidizing agent
like hydrogen peroxide.[3] 2. A
final soaping step at a high
temperature (e.g., 95°C) is
crucial to remove any unfixed
dye from the surface of the
fabric and to stabilize the final
shade.[2]
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1. Strictly control all dyeing

] parameters, including
1. Inconsistent temperature, )
] ) temperature, time, and the
o time, or chemical )
Color Variation Between ) o ) concentrations of dye,
concentrations. 2. Variations in ] ]
Batches reducing agent, and alkali. 2.
the substrate from batch to

Ensure consistent quality and
batch.

pretreatment of the fabric for

each batch.

1. Use a sequestering agent to

chelate any metal ions in the

water that could interfere with
1. Presence of impurities in the the dyeing process.[10] 2.

Avoid excessively high

Dull or Off-Shade Color water. 2. Over-reduction of the ] .
concentrations of the reducing

dye. )
agent or prolonged reduction
times, which can lead to over-
reduction and a change in the

final color.

Experimental Protocols
Standard Vat Dyeing Protocol for Cotton Fabric

This protocol provides a general procedure for dyeing cotton fabric with C.I. Vat Green 1.
1. Pretreatment of Fabric:

e Ensure the cotton fabric is properly desized and mercerized to improve dye uptake and
levelness.[4][7]

2. Vatting (Reduction of Dye):
e Prepare a stock solution of C.I. Vat Green 1.
» In a separate vessel, prepare the reduction bath with the required amount of water.

» Add a wetting agent and a sequestering agent to the bath.
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e Add the calculated amount of sodium hydroxide (caustic soda) and sodium hydrosulphite
(reducing agent).

» Heat the bath to 50-60°C.[2]

o Add the dye stock solution to the reduction bath and stir gently for 10-15 minutes until the
dye is fully reduced (the solution should turn a clear blue).[2][6]

3. Dyeing:

o Transfer the reduced dye liquor to the dyebath and adjust the final volume with water.

» Heat the dyebath to the desired dyeing temperature (e.g., 70°C).[8]

e Immerse the pre-wetted cotton fabric in the dyebath.

e Maintain the temperature and continue dyeing for 60 minutes with occasional stirring.[8]
4. Post-Dyeing Treatment:

» Rinsing: Remove the fabric from the dyebath and rinse with cold water to remove excess dye
liquor.

o Oxidation: Treat the fabric in a bath containing an oxidizing agent (e.g., 0.5-1.0 g/L hydrogen
peroxide) at 30-50°C for 10 minutes to convert the dye back to its insoluble form.[3]

e Soaping: Treat the fabric in a soaping bath at 95°C to remove unfixed dye and improve
fastness properties.[2]

» Final Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water, and finally
dry it.

Data Presentation: Key Dyeing Parameters
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Parameter Recommended Source(s)
Range/Value

Vatting Temperature 50 - 60 °C [2]

Vatting Time 10 - 15 minutes [2]

Dyeing Temperature 60 - 80 °C [7]

Dyeing Time 60 - 90 minutes [819]

pH Alkaline (e.g., pH 11) [9]
Oxidation Temperature 30-50°C [3]
Oxidation Time 10 minutes [3]
Soaping Temperature 95 °C [2]
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Caption: Workflow of the C.I. Vat Green 1 dyeing process.
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Caption: Troubleshooting logic for C.I. Vat Green 1 dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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